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Compound of Interest

Compound Name: Nitric acid;platinum

Cat. No.: B8181684 Get Quote

Essential protocols for the safe handling, personal protective equipment, and disposal of nitric

acid and platinum are critical for ensuring the well-being of laboratory personnel and

maintaining a secure research environment. Adherence to these guidelines is paramount for

researchers, scientists, and drug development professionals to mitigate risks associated with

these potent chemicals. This guide provides detailed operational and disposal plans, alongside

clear data on necessary personal protective equipment (PPE), to foster a culture of safety and

responsibility in the laboratory.

Personal Protective Equipment (PPE): A Comparative
Overview
A multi-layered approach to PPE is necessary to address the distinct hazards posed by nitric

acid and platinum. The following table summarizes the recommended PPE for various

laboratory operations involving these substances.
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Operation Substance
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Handling

Concentrated

Liquid

Nitric Acid

Chemical

splash

goggles and

face shield.[1]

[2]

Double

gloves

(nitrile) or

thicker

neoprene/but

yl gloves

rated for nitric

acid.[1][3][4]

Chemical-

resistant

laboratory

coat or an

acid-resistant

apron.[1][2]

Work in a

certified

chemical

fume hood.[1]

[5][6]

Handling

Solid (e.g.,

powder, foil)

Platinum

Safety

glasses with

side shields.

[7]

Nitrile or butyl

gloves.[7]

Laboratory

coat.[7]

NIOSH-

approved

P100

particulate

respirator for

dust-

generating

procedures.

[7][8]

Handling

Solutions
Platinum

Chemical

splash

goggles and

face shield.[7]

Nitrile or butyl

gloves

(thicker

gauge

recommende

d for

prolonged

contact).[7]

Chemical-

resistant

laboratory

coat or apron.

[7]

Work in a

certified

chemical

fume hood.[7]

Cleaning

Labware
Nitric Acid

Chemical

splash

goggles.

Heavy-duty

neoprene or

butyl gloves.

Chemical-

resistant

apron over a

laboratory

coat.

Work in a

certified

chemical

fume hood.[1]
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Cleaning

Platinumware
Platinum

Chemical

splash

goggles.[7]

Heavy-duty

nitrile or butyl

gloves.[7]

Chemical-

resistant

apron over a

laboratory

coat.[7]

Work in a

certified

chemical

fume hood.[7]

Experimental Workflow for Safe Handling
The following diagram outlines the procedural workflow for the safe handling of nitric acid and

platinum in a laboratory setting. This workflow is designed to minimize exposure and prevent

accidents.
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Workflow for Safe Handling of Nitric Acid and Platinum.
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Operational Plan: Step-by-Step Guidance
1. Preparation and Planning:

Review the Safety Data Sheet (SDS) for both nitric acid and platinum compounds.

Develop a Standard Operating Procedure (SOP) for the specific experiment.[9]

Ensure all personnel are trained on the hazards and emergency procedures.[5]

Designate a specific work area, preferably within a certified chemical fume hood.[1][7]

Verify that an eyewash station and safety shower are accessible and functional.[2][5]

Have appropriate spill cleanup materials readily available. For nitric acid, this includes an

inert absorbent material like sand or a commercial spill kit.[9]

2. Personal Protective Equipment (PPE) and Engineering Controls:

Don the appropriate PPE as detailed in the table above before entering the designated work

area.

All work with concentrated nitric acid and platinum solutions or powders that may generate

dust must be conducted in a certified chemical fume hood to minimize inhalation of corrosive

fumes or particulates.[1][6][7]

3. Handling Procedures:

Nitric Acid:

Always add acid to water slowly when diluting; never the other way around, to prevent a

violent exothermic reaction.[3][6]

Use containers and glassware free from organic materials to avoid violent reactions.[1]

Keep containers of nitric acid tightly closed when not in use.[3][9]

Transport nitric acid in secondary containment, such as a bottle carrier.[1]
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Platinum:

Use dedicated tools (e.g., spatulas, forceps) for handling platinum to prevent cross-

contamination.[7]

Handle solid platinum, especially powders, carefully to avoid generating dust.[8]

When working with platinum solutions, dispense them carefully to avoid splashes and

aerosols.[7]

4. Post-Handling and Decontamination:

After use, decontaminate the work area by wiping it down with an appropriate cleaning

solution (e.g., soap and water for nitric acid residue).[1]

Clean any reusable labware promptly. For platinumware, specific cleaning agents like boiling

in a suitable solvent or melting potassium pyrophosphate may be used.[7]

Disposal Plan: Managing Chemical Waste
Nitric Acid Waste:

Segregation: Never mix nitric acid waste with organic solvents, bases, or other incompatible

chemicals, as this can lead to violent reactions or explosions.[10][11] Collect nitric acid waste

in a designated, clearly labeled, and compatible (e.g., glass or polyethylene) container.[3][9]

Neutralization: For disposal, concentrated nitric acid should first be diluted by slowly adding it

to a large volume of water. The diluted acid can then be neutralized by slowly adding a base

such as sodium bicarbonate or sodium hydroxide until the pH is neutral.[12] This process

should be performed in a fume hood while wearing appropriate PPE.

Collection: Once neutralized, the salt solution may be eligible for drain disposal depending

on local regulations.[12] Always check with your institution's Environmental Health and

Safety (EHS) office for specific disposal guidelines.[1] For larger quantities or if neutralization

is not feasible, the acidic waste must be disposed of through a certified hazardous waste

disposal company.[12]

Platinum Waste:
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Segregation: All waste containing platinum, including solutions, contaminated labware, and

solids, should be collected in a designated and clearly labeled hazardous waste container.

[13] Do not mix platinum waste with other waste streams unless permitted by your

institution's EHS office.[13]

Recovery and Recycling: Due to its high value, the primary disposal route for platinum waste

is recovery and recycling.[14] Contact a certified precious metal refiner or a hazardous waste

disposal company that specializes in precious metal recovery to arrange for pickup and

recycling.[7]

Empty Containers: Empty containers that held platinum compounds should be triple-rinsed

with a suitable solvent. The rinsate must be collected and treated as hazardous liquid waste.

[13] After rinsing, deface the label and dispose of the container according to your institution's

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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